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Compound of Interest

Compound Name: Aluminium chloridephosphate

Cat. No.: B15174974 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Look at

Adsorption Capacities and Mechanisms

The selection of an appropriate adsorbent is a critical decision in various scientific and

industrial processes, including purification, separation, and drug delivery. Among the myriad of

materials available, aluminum phosphate and activated carbon are two prominent adsorbents,

each with distinct properties and applications. This guide provides a detailed, evidence-based

comparison of their adsorption capacities for various pollutants, supported by experimental

data and protocols.

At a Glance: Key Performance Indicators
To facilitate a direct comparison, the following table summarizes the key physical and chemical

properties of amorphous aluminum phosphate and a typical activated carbon. These

parameters are crucial in determining the adsorption behavior of a material.
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Property
Amorphous Aluminum
Phosphate

Activated Carbon

BET Surface Area (m²/g) 30 - 300+ 500 - 2500+

Pore Volume (cm³/g) 0.2 - 0.8 0.2 - 1.5+

Pore Size Mesoporous (2-50 nm)
Microporous (<2 nm) and

Mesoporous

Point of Zero Charge (pHpzc) 4.0 - 7.8[1][2][3] 6.0 - 8.0 (can be modified)

Primary Adsorption Mechanism

Lewis acid-base interactions,

ion exchange, electrostatic

attraction[4][5]

Physisorption (van der Waals

forces), chemisorption (surface

functional groups)[6]

Primary Applications
Phosphate removal, catalyst

support

Removal of organic

compounds, heavy metals,

color, and odor

Adsorption Capacity: A Comparative Analysis
The adsorption capacity is a key metric for evaluating the performance of an adsorbent. This

section compares the adsorption capacities of aluminum phosphate and activated carbon for

three major classes of pollutants: phosphates, organic dyes, and heavy metals.

Phosphate Removal
Aluminum-based adsorbents are renowned for their high affinity for phosphate. Amorphous

aluminum hydroxide, a precursor to aluminum phosphate, exhibits a very high phosphate

sorption capacity.
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Adsorbent Pollutant
Maximum
Adsorption
Capacity (mg/g)

Reference

Amorphous Aluminum

Hydroxide
Phosphate ~148 (at pH 3) [7]

Al-impregnated

Mesoporous Silicates
Phosphate Varies with Al loading [8]

Alum Sludge

Ceramsite
Phosphate 1.66 [4]

Activated Carbon

(Sewage Sludge-

based)

Phosphate - [9]

Note: Direct comparative data for amorphous aluminum phosphate and activated carbon for

phosphate removal under identical conditions is limited in the reviewed literature. The data

presented for aluminum-based materials generally shows a higher capacity for phosphate

compared to unmodified activated carbon.

Organic Dye Removal
Activated carbon is a versatile adsorbent for a wide range of organic molecules, including dyes,

due to its large surface area and tunable surface chemistry.
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Adsorbent Pollutant
Maximum
Adsorption
Capacity (mg/g)

Reference

Treated Activated

Carbon
Methylene Blue - [10]

Activated Carbon
Reactive Dyes (RBY,

RBR, RBB)
- [11]

Activated Carbon

(from agricultural

waste)

Cationic Dyes - [12]

Note: Data for organic dye adsorption on aluminum phosphate is not as prevalent as for

activated carbon. The high surface area of activated carbon generally makes it a more effective

adsorbent for a broader range of organic dyes.

Heavy Metal Removal
Both aluminum phosphate and activated carbon can adsorb heavy metals, but their efficiencies

can vary depending on the metal ion and experimental conditions.
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Adsorbent Pollutant
Maximum
Adsorption
Capacity (mg/g)

Reference

Activated Carbon

(Commercial)
Pb(II) - [13]

Activated Carbon

(Commercial)
Cu(II) - [13]

Activated Carbon

(Commercial)
Cd(II) - [13]

Activated Carbon

(from agricultural

waste)

Cu(II) - [14]

Activated Carbon

(from agricultural

waste)

Zn(II) - [14]

Note: The literature provides extensive data on heavy metal adsorption by activated carbon.

While aluminum-based materials can also adsorb heavy metals, activated carbon is more

commonly studied and utilized for this purpose due to its high surface area and the potential for

chemical modification to enhance selectivity.

Experimental Protocols
Detailed and reproducible experimental protocols are fundamental to sound scientific research.

Below are representative methodologies for the synthesis of amorphous aluminum phosphate

and for conducting batch adsorption experiments.

Synthesis of Amorphous Aluminum Phosphate
Objective: To synthesize amorphous aluminum phosphate for use in adsorption studies.

Materials:

Aluminum chloride hexahydrate (AlCl₃·6H₂O)
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Orthophosphoric acid (H₃PO₄)

Ammonia solution (NH₄OH)

Deionized water

Procedure:

Dissolve a specific amount of AlCl₃·6H₂O in deionized water.

Add H₃PO₄ to the aluminum chloride solution with constant stirring. The molar ratio of Al:P is

a critical parameter and should be controlled.

Slowly add ammonia solution dropwise to the mixture while vigorously stirring until the

desired pH is reached (typically between 4 and 7).

Continue stirring for a set period (e.g., 2-4 hours) to allow for the formation of the aluminum

phosphate precipitate.

Age the precipitate for a specified time (e.g., 24 hours) at room temperature.

Filter the precipitate and wash it repeatedly with deionized water to remove any unreacted

ions.

Dry the resulting amorphous aluminum phosphate in an oven at a specific temperature (e.g.,

80-100 °C) until a constant weight is achieved.

Characterize the synthesized material using techniques such as XRD (to confirm amorphous

nature), BET analysis (for surface area and pore volume), and FTIR (to identify functional

groups).
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Characterization

Dissolve AlCl3·6H2O
in Deionized Water

Add H3PO4 Add NH4OH
(Adjust pH)

Mixture
Stir for 2-4h

Age for 24h
Filter and Wash

Dry at 80-100°C XRD, BET, FTIR
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Experiment Setup

Adsorption Process

Analysis

Prepare Adsorbate Solutions
(Known Concentrations)

Add Adsorbent to Flasks

Adjust Initial pH

Agitate at Constant
Temperature and Speed

Allow to Reach Equilibrium

Filter to Separate
Adsorbent

Analyze Filtrate
Concentration

Calculate Adsorption Capacity
and Fit Isotherm Models
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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